Cas no 741721-49-3 (2,5-Difluoro-3-nitrobenzoic acid)

• Product Name: 2,5-Difluoro-3-nitrobenzoic acid
• CAS No: 741721-49-3
• MF: C₇H₃F₂NO₄
• MW: 203.099828958511
• MDL: MFCD11848537
• CID: 1091357
• PubChem ID: 15622527
• Update Time: 2025-09-28

2,5-Difluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-nitrobenzoic acid
• 2,5-difluoro-3-nitro-benzoic acid
• ACMC-209otl
• AGN-PC-00PZMC
• ANW-36439
• Benzoic acid, 2,5-difluoro-3-nitro-
• CTK8B2263
• SureCN912596

• MDL： MFCD11848537
• Inchi： 1S/C7H3F2NO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
• InChI Key： KMUYMGMBJNSLQM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2,5-Difluoro-3-nitrobenzoic acid

Comprehensive Guide to 2,5-Difluoro-3-nitrobenzoic acid (CAS No. 741721-49-3): Properties, Applications, and Industry Insights

2,5-Difluoro-3-nitrobenzoic acid (CAS No. 741721-49-3) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both nitro and carboxylic acid functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "2,5-Difluoro-3-nitrobenzoic acid synthesis" or "CAS 741721-49-3 applications," highlighting its growing demand in organic chemistry workflows.

The compound's fluorine substitution pattern enhances its metabolic stability and lipophilicity, critical properties for drug discovery. Recent studies, such as those addressing "fluorinated benzoic acids in medicinal chemistry," underscore its role in designing kinase inhibitors and antimicrobial agents. With the rise of green chemistry trends, optimized protocols for 741721-49-3 production now emphasize solvent recovery and atom economy.

Analytical characterization of 2,5-Difluoro-3-nitrobenzoic acid typically involves HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy. Industry professionals often inquire about "741721-49-3 purity standards" or "nitrobenzoic acid derivatives stability," reflecting quality control priorities. The compound's melting point (≈150-152°C) and solubility profile in polar aprotic solvents are frequently documented in technical datasheets.

Emerging applications include its use as a building block for OLED materials and covalent organic frameworks (COFs). Searches for "difluorinated aromatic monomers" correlate with advancements in materials science. Regulatory-compliant storage recommendations (dry, 2-8°C) and handling guidelines align with broader "laboratory chemical safety" best practices.

Market analysts note increased procurement of CAS 741721-49-3 by CROs (Contract Research Organizations), particularly for fragment-based drug design. The compound's hydrogen bonding capacity and electron-withdrawing effects enable precise molecular interactions—a key focus in "structure-activity relationship studies" discussions. Patent literature reveals its utility in preparing herbicidal compositions, though non-aggressive formulations dominate recent filings.

Technical queries about "2,5-Difluoro-3-nitrobenzoic acid spectral data" often reference IR absorption bands at 1700 cm⁻¹ (C=O stretch) and 1530 cm⁻¹ (NO₂ asymmetric stretch). Suppliers increasingly provide REACH-compliant documentation, addressing "EU chemical regulation compliance" concerns. The compound's stability under inert atmosphere makes it suitable for multi-step synthetic sequences.

Recent publications explore microwave-assisted functionalization of 741721-49-3, reducing reaction times by 60-70%. Such innovations respond to "high-throughput synthesis optimization" demands in combinatorial chemistry. Environmental fate studies indicate moderate biodegradability, with hydrolysis being the primary degradation pathway under neutral pH conditions.